Cas no 136735-95-0 ((+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene)
136735-95-0 structure
Product Name:(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene
CAS No:136735-95-0
MF:C18H28P2
MW:306.362446784973
MDL:MFCD00142322
CID:901332
PubChem ID:24884725
Update Time:2025-04-19
(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Chemical and Physical Properties
Names and Identifiers
-
- (+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene
- UNII-HL745J99SB
- (S,S)-Me-DUPHOS
- 1,2-Bis((2S,5S)-2,5-dimethylphospholan-1-yl)benzene
- AKOS015910254
- (2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]phenyl]-2,5-dimethylphospholane
- DTXSID90159910
- (+)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]benzene, kanata purity
- CS-0086465
- C18H28P2
- DTXCID9082401
- J-006899
- Q27279984
- HL745J99SB
- (S,S)-Methyl-duphos, (+)-
- Methyl-duphos, (S,S)-
- (S,S)-Methyl-DUPHOS
- MFCD00142322
- D83772
- (S,S)-1,2-Bis(2,5-dimethylphospholano)benzene
- (S,S)-Me-duphos [MI]
- Phospholane, 1,1'-(1,2-phenylene)bis[2,5-dimethyl-, (2S,2'S,5S,5'S)-
- AJNZWRKTWQLAJK-VGWMRTNUSA-N
- Phospholane, 1,1'-(1,2-phenylene)bis(2,5-dimethyl-, (2S,2'S,5S,5'S)-
- 136735-95-0
- SCHEMBL9913795
-
- MDL: MFCD00142322
- Inchi: 1S/C18H28P2/c1-13-9-10-14(2)19(13)17-7-5-6-8-18(17)20-15(3)11-12-16(20)4/h5-8,13-16H,9-12H2,1-4H3/t13-,14-,15-,16-/m0/s1
- InChI Key: AJNZWRKTWQLAJK-VGWMRTNUSA-N
- SMILES: P1(C2=CC=CC=C2P2[C@@H](C)CC[C@@H]2C)[C@@H](C)CC[C@@H]1C
Computed Properties
- Exact Mass: 306.16700
- Monoisotopic Mass: 306.16662489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 67-76 °C
- Water Partition Coefficient: Insoluble in water.
- PSA: 27.18000
- LogP: 5.04260
- Solubility: Not determined
- Specific Rotation: D25 +476± 5° (c = 1 in hexane)
- Sensitiveness: Air Sensitive
(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0092-500mg |
1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]benzene |
136735-95-0 | 98+%(S,S)-Me-DUPHOS | 500mg |
3562.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0092-2g |
1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]benzene |
136735-95-0 | 98+%(S,S)-Me-DUPHOS | 2g |
11585.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0092-100mg |
1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]benzene |
136735-95-0 | 98+%(S,S)-Me-DUPHOS | 100mg |
826.0CNY | 2021-07-07 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0871-500mg |
(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene |
136735-95-0 | 95%,99%ee | 500mg |
¥1680.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0871-250mg |
(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene |
136735-95-0 | 95%,99%ee | 250mg |
¥980.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0871-100mg |
(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene |
136735-95-0 | 95%,99%ee | 100mg |
¥485.0 | 2024-07-19 | |
| Alichem | A019087187-1g |
1,2-Bis((2S,5S)-2,5-dimethylphospholan-1-yl)benzene |
136735-95-0 | 97% | 1g |
337.90 USD | 2021-06-17 | |
| Chemenu | CM327932-25g |
(2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]phenyl]-2,5-dimethylphospholane |
136735-95-0 | 95%+ | 25g |
$692 | 2022-06-13 | |
| abcr | AB108682-100 mg |
(+)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]benzene, 98% (S,S)-Me-DUPHOS; . |
136735-95-0 | 98% | 100 mg |
€72.60 | 2023-07-20 | |
| abcr | AB108682-500 mg |
(+)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]benzene, 98% (S,S)-Me-DUPHOS; . |
136735-95-0 | 98% | 500 mg |
€284.00 | 2023-07-20 |
(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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